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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

Technical Support Center: Strontium Bromide
Monohydrate
Welcome to the technical support center for Strontium Bromide Monohydrate (SrBr₂·H₂O).

This resource is designed for researchers, scientists, and drug development professionals to

address common challenges encountered during experimentation, with a focus on preventing

particle agglomeration.

Frequently Asked Questions (FAQs)
Q1: What is Strontium Bromide Monohydrate and why is it prone to agglomeration?

A1: Strontium Bromide Monohydrate (SrBr₂·H₂O) is a hydrated salt. It is highly hygroscopic,

meaning it readily attracts and absorbs moisture from the atmosphere.[1][2] This moisture can

dissolve the surface of the particles, forming liquid bridges between them. When the moisture

evaporates, these bridges solidify, creating hard clumps or agglomerates.[3][4] This process is

also known as caking.

Q2: What are the different hydrated forms of Strontium Bromide?

A2: Strontium Bromide can exist in several forms, primarily the hexahydrate (SrBr₂·6H₂O), the

monohydrate (SrBr₂·H₂O), and the anhydrous form (SrBr₂). These forms are interconvertible

depending on temperature and humidity.[5][6]
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Q3: What is the ideal storage condition for Strontium Bromide Monohydrate?

A3: To prevent moisture absorption and agglomeration, Strontium Bromide Monohydrate
should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[7][8] For

enhanced protection, storage in a desiccator or a dry box/glovebox with a desiccant is highly

recommended.[9][10]

Q4: Can I use a standard laboratory oven to dry Strontium Bromide that has been exposed to

moisture?

A4: Yes, but temperature control is critical. Heating the hexahydrate form at approximately 70-

100°C will yield the monohydrate.[5][11] However, heating above 180°C will lead to the

formation of the anhydrous salt, which may not be desired for your experiment.[1][6] Refer to

the Experimental Protocols section for a detailed procedure.

Q5: What are anti-caking agents and can they be used with Strontium Bromide
Monohydrate?

A5: Anti-caking agents are additives that prevent powder clumping, often by absorbing excess

moisture or by coating particles to make them water-repellent.[12] Common agents include

silicon dioxide, calcium silicate, and magnesium stearate.[13][14] While effective, their

compatibility with your specific application must be verified, as they may interfere with

subsequent chemical reactions or analyses.[15]

Troubleshooting Guide
This guide provides solutions to specific agglomeration issues you might encounter during your

experiments.
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Problem / Observation Potential Cause(s) Recommended Solution(s)

Powder is clumpy or caked

upon opening a new container.

1. Improper sealing during

manufacturing or shipping.2.

Exposure to high humidity

during previous openings.

1. If severely clumped, gently

break up the agglomerates

with a spatula in a low-humidity

environment (e.g., a

glovebox).2. For future use,

transfer the powder to a

smaller, airtight container with

a desiccant pouch and store it

inside a larger desiccator.[9]

[10]

Powder agglomerates quickly

on the weigh boat during

measurement.

1. High ambient humidity in the

laboratory.2. Prolonged

exposure to air while weighing.

1. Perform weighing

procedures in a glovebox or

dry box with controlled low

humidity.2. If a controlled

environment is unavailable,

weigh the material as quickly

as possible.3. Use a container

with a narrow opening to

minimize air exposure.

Material forms hard lumps after

a drying step.

1. Non-uniform drying, leaving

wet spots that act as binding

points.[16]2. Temperature

fluctuations causing moisture

condensation.[16]

1. Ensure uniform, gradual

heating. A circulating air oven

is recommended over a static

oven.[11]2. Use a fluidized bed

dryer for larger quantities to

keep particles in constant

motion and prevent sticking.

[16]3. Allow the material to

cool to room temperature in a

desiccator before exposure to

ambient air.

Agglomeration occurs when

mixing with other powders or

reagents.

1. Transfer of moisture from

other components.2.

Electrostatic interactions

1. Ensure all components of

the mixture are thoroughly

dried before mixing.2.

Consider adding a small
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causing particles to cling

together.[17]

percentage (typically <2% w/w)

of a compatible anti-caking

agent like fumed silica to the

mixture.[3]3. Ensure proper

grounding of mixing equipment

to dissipate static charge.[17]

Visual Troubleshooting Workflow
The following diagram outlines a logical workflow for diagnosing and resolving agglomeration

issues with Strontium Bromide Monohydrate.

Caption: Troubleshooting workflow for SrBr₂·H₂O agglomeration.

Data Presentation
Physical Properties and Hydration Behavior
Strontium Bromide's tendency to agglomerate is directly related to its hydration state, which is

sensitive to temperature.

Property Anhydrous (SrBr₂)
Monohydrate
(SrBr₂·H₂O)

Hexahydrate
(SrBr₂·6H₂O)

Molar Mass 247.43 g/mol [2] 265.44 g/mol [18][19] 355.52 g/mol [10]

Appearance
White crystalline

powder[1]

White crystalline

powder

White or colorless

crystals[2]

Hygroscopicity Very deliquescent[1] Hygroscopic[11] Deliquescent[9][10]

Melting Point 643 °C[2] Decomposes ~89 °C (melts)[11]

Solubility
Soluble in water,

alcohol[2]
Soluble in water

Soluble in water,

alcohol[9]

Dehydration Temp. N/A
>180 °C (to

anhydrous)[6]

~70-100 °C (to

monohydrate)[5][11]
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Experimental Protocols
Protocol 1: Preparation of Strontium Bromide
Monohydrate from Hexahydrate
This protocol describes the controlled drying of Strontium Bromide Hexahydrate (SrBr₂·6H₂O)

to obtain the stable monohydrate form, a common preparatory step to ensure a consistent

starting material.

Objective: To remove five water molecules from SrBr₂·6H₂O to form SrBr₂·H₂O.

Materials:

Strontium Bromide Hexahydrate (SrBr₂·6H₂O)

Circulating air oven

Shallow glass weighing dish or watch glass

Spatula

Analytical balance

Desiccator

Procedure:

Pre-heat the Oven: Set the temperature of the circulating air oven to 70°C. Ensure the

temperature is stable before proceeding. A higher temperature (up to 100°C) can be used,

but exceeding it may risk partial conversion to the anhydrous form.[5][11]

Prepare the Sample: Weigh a clean, dry glass weighing dish. Record this mass.

Add the Hexahydrate: Add a known mass of Strontium Bromide Hexahydrate to the weighing

dish, spreading it into a thin, even layer to promote uniform drying. Record the initial total

mass.
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Drying: Place the weighing dish in the pre-heated oven. Dry for several hours (e.g., 4-6

hours).[11]

Monitor Mass Loss: After the initial drying period, transfer the dish to a desiccator and allow it

to cool completely to room temperature (approx. 30 minutes). Weigh the dish and its

contents.

Dry to Constant Mass: Return the dish to the oven for 1-hour intervals. After each interval,

cool in a desiccator and re-weigh. The sample is considered dry when two consecutive

weighings are constant (e.g., within ±0.002 g), indicating that all excess water has been

removed to form the stable monohydrate.

Calculation & Verification: The theoretical mass loss for the conversion of SrBr₂·6H₂O to

SrBr₂·H₂O is approximately 25.3%. Compare your experimental mass loss to this value to

confirm the conversion.

Storage: Immediately transfer the resulting Strontium Bromide Monohydrate powder to a

tightly sealed container and store it in a desiccator to prevent rehydration.[9]

Protocol 2: Handling and Weighing Hygroscopic
SrBr₂·H₂O
This protocol outlines the best practices for handling and weighing Strontium Bromide
Monohydrate to minimize moisture uptake and prevent agglomeration.

Objective: To accurately weigh SrBr₂·H₂O while preventing its exposure to atmospheric

moisture.

Method A: Using a Glovebox/Dry Box

Prepare the Environment: Ensure the glovebox or dry box has a low relative humidity (RH),

ideally <10%.

Transfer Materials: Place the sealed container of SrBr₂·H₂O, a spatula, weigh boats or vials,

and any other necessary equipment inside the glovebox antechamber. Purge the

antechamber according to the manufacturer's instructions before transferring items into the

main chamber.
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Equilibrate: Allow the sealed container of SrBr₂·H₂O to equilibrate to the glovebox

atmosphere for at least 15-20 minutes before opening to prevent condensation.

Weighing: Open the container and quickly transfer the desired amount of powder to your

weigh boat or vial using a clean, dry spatula.

Sealing: Tightly reseal the main container of SrBr₂·H₂O immediately after use. If the weighed

sample is for later use, ensure its container is also sealed airtight before removing it from the

glovebox.

Method B: Standard Laboratory (without Glovebox)

Minimize Exposure Time: This is the most critical factor. Have all equipment (balance,

spatula, weigh boat, receiving flask/vial) ready before opening the SrBr₂·H₂O container.

Use Appropriate Containers: Use a receiving container with a cap or stopper that can be

quickly replaced.

Weigh by Difference: For highest accuracy, weigh the sealed vial containing SrBr₂·H₂O.

Quickly dispense the approximate amount of powder into your reaction vessel, then

immediately reseal and re-weigh the vial. The difference in mass is the amount transferred.

Work in Low Humidity: If possible, perform the task on a day with lower ambient humidity.

Avoid working near open water baths or other sources of moisture.

Immediate Storage: Return the main container to its proper storage location (preferably a

desiccator) immediately after use.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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